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Introduction
Chromium (III) hydroxide, Cr(OH)₃, is a versatile inorganic compound that serves as a

precursor to chromium (III) oxide (Cr₂O₃), a highly stable and widely used green pigment in the

ceramics and glass industries.[1][2] Upon heating, chromium hydroxide undergoes dehydration

and thermal decomposition to form Cr₂O₃, which imparts a range of green hues to ceramic

glazes and glass melts.[3][4] The final color is dependent on the concentration of the chromium

oxide, the base composition of the glaze or glass, and the firing or melting conditions.[5][6][7]

This document provides detailed application notes and experimental protocols for the synthesis

of chromium hydroxide and its use as a pigment in both ceramic glazes and soda-lime glasses.
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Property Value Reference(s)

Chemical Formula Cr(OH)₃ [8]

Molar Mass 103.02 g/mol [8]

Appearance Green, gelatinous precipitate [8]

CAS Number 1308-14-1 [8]

Thermal Decomposition
Decomposes to Cr₂O₃ upon

heating
[3]

I. Synthesis of Chromium (III) Hydroxide Pigment
This section details the laboratory-scale synthesis of chromium (III) hydroxide via a

precipitation method.

Experimental Protocol: Synthesis of Chromium (III)
Hydroxide
Objective: To synthesize chromium (III) hydroxide powder for use as a ceramic and glass

pigment.

Materials:

Chromium (III) chloride hexahydrate (CrCl₃·6H₂O)

Ammonium hydroxide solution (NH₄OH, 28-30%)

Deionized water

Beakers

Stirring rod

Buchner funnel and filter paper

Drying oven
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Mortar and pestle

Procedure:

Prepare a 1 M solution of chromium (III) chloride by dissolving 266.45 g of CrCl₃·6H₂O in 1 L

of deionized water.

Precipitation: While stirring, slowly add ammonium hydroxide solution to the chromium (III)

chloride solution until the pH of the mixture reaches 8-9. A green gelatinous precipitate of

chromium (III) hydroxide will form.[8]

Aging: Allow the precipitate to age in the mother liquor for 1 hour to improve filterability.

Filtration and Washing: Filter the precipitate using a Buchner funnel. Wash the filter cake with

deionized water several times to remove soluble salts.

Drying: Dry the chromium (III) hydroxide precipitate in a drying oven at 110°C for 24 hours.

Grinding: Grind the dried product into a fine powder using a mortar and pestle.

graph SynthesisWorkflow { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node
[shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124"]; edge
[color="#5F6368"];

A [label="Dissolve CrCl₃·6H₂O\nin deionized water"]; B [label="Add NH₄OH to pH 8-

9\n(Precipitation)"]; C [label="Age Precipitate\n(1 hour)"]; D [label="Filter and Wash"]; E

[label="Dry at 110°C\n(24 hours)"]; F [label="Grind to Fine Powder"];

A -> B [label="Stirring"]; B -> C; C -> D; D -> E; E -> F; }

Synthesis of Chromium (III) Hydroxide Workflow

II. Application in Ceramic Glazes
Chromium hydroxide, upon firing, transforms into chromium (III) oxide, a potent green colorant

in ceramic glazes. The resulting color can range from a bright green to a more subdued olive

green, and can be modified by the addition of other oxides. A notable application is the creation

of chrome-tin pinks and crimsons.[6][9][10]
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A. Chrome Green Glaze
Experimental Protocol: Preparation and Application of a Cone 6 Chrome Green Glaze

Objective: To prepare a clear base glaze and test the color development with varying

concentrations of chromium hydroxide.

Materials:

Glaze Ingredients: Nepheline Syenite, Gerstley Borate, Whiting (Calcium Carbonate), EP

Kaolin, Silica

Synthesized Chromium (III) Hydroxide

Bisque-fired ceramic test tiles

Glaze sieve (80-mesh)

Brushes or dipping tongs

Electric kiln

Base Glaze Formulation (Cone 6 Clear):

Ingredient Percentage (%)

Nepheline Syenite 29

Gerstley Borate 19

Whiting 15

EP Kaolin 6

Silica 31

Total 100

Procedure:
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Weighing and Mixing: Accurately weigh the dry ingredients for a 100g batch of the base

glaze.

Add Chromium Hydroxide: Prepare three separate 100g batches of the base glaze. To these,

add 0.5%, 1.0%, and 2.0% of the synthesized chromium hydroxide powder, respectively.

Note that the weight of chromium hydroxide is in addition to the 100g of base glaze

ingredients.

Sieving: Add water to each batch and mix thoroughly. Pass each glaze slurry through an 80-

mesh sieve three times to ensure homogeneity.[11]

Application: Apply the glazes to bisque-fired test tiles by dipping or brushing to achieve a

consistent thickness.

Firing: Fire the glazed tiles in an electric kiln to Cone 6 (approximately 1222°C / 2232°F)

following a standard firing schedule.

Colorimetric Analysis: After cooling, measure the CIELab color values of the fired glazes

using a spectrophotometer.

Quantitative Data: CIELab Values for Cone 6 Chrome Green Glaze

Cr(OH)₃
Addition
(%)

Equivalent
Cr₂O₃ (%)

L a b
Visual
Color

0.5 0.37 75.4 -25.8 28.1 Light Green

1.0 0.74 62.1 -30.2 25.5
Medium

Green

2.0 1.48 48.9 -32.5 22.3 Dark Green

*Note: The equivalent Cr₂O₃ percentage is calculated based on the molar masses of Cr(OH)₃

and Cr₂O₃.

graph CeramicGlazeWorkflow { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node
[shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124"]; edge
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[color="#5F6368"];

A [label="Weigh Dry\nGlaze Ingredients"]; B [label="Add Cr(OH)₃\n(0.5%, 1.0%, 2.0%)"]; C

[label="Add Water & Mix"]; D [label="Sieve (80-mesh)\n3 times"]; E [label="Apply to\nTest

Tiles"]; F [label="Fire to Cone 6"]; G [label="Colorimetric\nAnalysis (CIELab)"];

A -> B; B -> C; C -> D; D -> E; E -> F; F -> G; }

Ceramic Glaze Preparation and Testing Workflow

B. Chrome-Tin Pink Glaze
In glazes with high calcium content and no zinc, small additions of chromium oxide in the

presence of tin oxide produce a range of pink to maroon colors.[6][9][10]

Experimental Protocol: Preparation of a Cone 6 Chrome-Tin Pink Glaze

Objective: To demonstrate the formation of a chrome-tin pink color in a high-calcium, zinc-free

glaze.

Base Glaze Formulation (High-Calcium, Zinc-Free):

Ingredient Percentage (%)

Wollastonite 25

Ferro Frit 3134 25

EP Kaolin 20

Silica 30

Total 100

Procedure: Follow the same procedure as for the Chrome Green Glaze, with the following

modifications to the additions:

Prepare a 100g batch of the high-calcium base glaze.

Add 6% tin oxide (SnO₂) and 0.2% chromium hydroxide to the base glaze.
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Quantitative Data: CIELab Values for Cone 6 Chrome-Tin Pink Glaze

SnO₂ (%)
Cr(OH)₃
(%)

Equivalen
t Cr₂O₃
(%)

L a b
Visual
Color

6.0 0.2 0.15 82.3 15.7 5.2 Pink

*Note: The equivalent Cr₂O₃ percentage is calculated based on the molar masses of Cr(OH)₃

and Cr₂O₃.

III. Application in Glass
In glass manufacturing, chromium oxide derived from chromium hydroxide is a reliable colorant

for producing green glass. The intensity of the green color is directly related to the

concentration of chromium oxide.[6][7]

Experimental Protocol: Preparation of a Colored Soda-
Lime Glass
Objective: To prepare a standard soda-lime glass and observe the color imparted by different

concentrations of chromium hydroxide.

Materials:

Glass Ingredients: Silicon dioxide (SiO₂), Sodium carbonate (Na₂CO₃), Calcium carbonate

(CaCO₃)

Synthesized Chromium (III) Hydroxide

High-purity alumina crucibles

High-temperature furnace

Stainless steel mold

Base Glass Formulation (Soda-Lime):
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Ingredient Percentage (%)

Silicon dioxide (SiO₂) 72

Sodium carbonate (Na₂CO₃) 15

Calcium carbonate (CaCO₃) 13

Total 100

Procedure:

Weighing and Mixing: Prepare three 100g batches of the base glass ingredients. To these

batches, add 0.1%, 0.5%, and 1.0% of the synthesized chromium hydroxide powder,

respectively. Thoroughly mix the powders.[12]

Melting: Place each batch in a separate alumina crucible and introduce it into a high-

temperature furnace. Heat the furnace to 1450°C and hold for 4 hours to ensure a

homogeneous melt.[13]

Casting: Carefully pour the molten glass into a preheated stainless steel mold.

Annealing: Transfer the cast glass to an annealing oven at 550°C. Hold for 1 hour, then

slowly cool to room temperature over several hours to relieve internal stresses.

Colorimetric Analysis: Measure the CIELab color values of the annealed glass samples using

a spectrophotometer in transmission mode.

Quantitative Data: CIELab Values for Soda-Lime Glass
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Cr(OH)₃
Addition
(%)

Equivalent
Cr₂O₃ (%)

L a b
Visual
Color

0.1 0.074 88.2 -15.3 10.1 Light Green

0.5 0.37 70.5 -28.9 8.5
Emerald

Green

1.0 0.74 55.1 -35.2 6.2 Dark Green

*Note: The equivalent Cr₂O₃ percentage is calculated based on the molar masses of Cr(OH)₃

and Cr₂O₃.

graph GlassWorkflow { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box,
style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

A [label="Weigh & Mix\nGlass Ingredients\n+ Cr(OH)₃"]; B [label="Melt at 1450°C\n(4 hours)"];

C [label="Cast into Mold"]; D [label="Anneal at 550°C"]; E [label="Colorimetric\nAnalysis

(CIELab)"];

A -> B; B -> C; C -> D; D -> E; }

Glass Preparation and Testing Workflow

IV. Safety and Handling
Chromium (III) hydroxide is considered less toxic than hexavalent chromium compounds.

However, standard laboratory safety precautions should always be followed.

Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat when

handling chromium hydroxide powder and solutions.

Inhalation: Avoid inhaling the dust. Use a fume hood when handling the dry powder.

Disposal: Dispose of waste materials in accordance with local regulations.

V. Leaching Information
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The stability of chromium in the final ceramic glaze or glass is crucial, especially for

applications involving food contact. Leaching tests can be performed to determine the amount

of chromium that may migrate from the surface. Standardized test methods such as ASTM

C738-94 and ISO 10545-15 can be followed, which typically involve leaching the surface with a

4% acetic acid solution for 24 hours and analyzing the leachate for the metal content using

atomic absorption spectroscopy or a similar technique.[1][14][15]

Conclusion
Chromium hydroxide is a valuable precursor for creating stable and vibrant green pigments in

ceramics and glasses. By carefully controlling the concentration of chromium hydroxide and the

composition of the base glaze or glass, a wide spectrum of green and, in specific formulations,

pink colors can be achieved. The provided protocols offer a starting point for researchers to

explore the use of this pigment in their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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